Cas no 2229371-15-5 (2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine
• CAS No: 2229371-15-5
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 6423447
• PubChem ID: 165646793
• Update Time: 2025-05-20

2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine
• 2229371-15-5
• EN300-1972953

• Inchi： 1S/C10H11F4NO/c1-5-3-6(11)8(7(4-5)16-2)9(15)10(12,13)14/h3-4,9H,15H2,1-2H3
• InChI Key： CGSYNVOZADYXBC-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C(C(F)(F)F)N)OC

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine

2,2,2-Trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine

The compound 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine (CAS No: 2229371-15-5) is a highly specialized organic compound with a complex molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of fluorinated groups and aromatic substituents, which contribute to its distinctive chemical properties and potential applications.

The molecular structure of 2,2,2-trifluoroethylamine core is a key feature of this compound. The trifluoromethyl group attached to the ethanamine backbone imparts high stability and lipophilicity, making it suitable for various chemical reactions. The aromatic ring substituent, (2-fluoro-6-methoxy-4-methylphenyl), further enhances the compound's reactivity and selectivity in biological systems. This combination of functional groups makes the compound a valuable intermediate in the synthesis of advanced pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of this compound as a precursor in the development of novel kinase inhibitors. Researchers have demonstrated that the trifluoromethyl group plays a critical role in modulating the compound's pharmacokinetic properties, such as absorption and metabolism. Additionally, the methoxy group on the aromatic ring contributes to hydrogen bonding interactions, which are essential for binding to target proteins.

In terms of synthesis, 2,2,2-trifluoroethylamine derivatives have been explored using various methodologies. One notable approach involves the nucleophilic substitution of trifluoromethyl halides with amines under specific reaction conditions. This method has been optimized to achieve high yields and purity levels, ensuring the compound's suitability for downstream applications.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it an attractive candidate for use in advanced materials such as fluoropolymers and optoelectronic devices. Recent advancements in nanotechnology have also explored its potential as a building block for constructing functional nanostructures.

From an environmental perspective, the stability and bioaccumulation potential of CAS No: 2229371-15-5 have been subjects of recent research. Studies indicate that while the compound exhibits high chemical stability under standard conditions, its degradation pathways under specific environmental conditions require further investigation to ensure sustainable use.

In conclusion, 2,2,2-trifluoro-1-(2-fluoro-6-methoxy-4-methylphenyl)ethan-1-amine (CAS No: 2229371-15-5) is a versatile compound with promising applications across multiple disciplines. Its unique molecular architecture and functional groups continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery and material science.